1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2,2-diphenylethan-1-one
Description
1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2,2-diphenylethan-1-one is a synthetic organic compound characterized by a piperidine core substituted at the 4-position with a benzyloxy-methyl group (OCH2C6H5). The ketone moiety is functionalized with two phenyl groups, yielding a 2,2-diphenylethan-1-one scaffold. This structure confers moderate lipophilicity due to the aromatic substituents, with an estimated molecular weight of ~397 g/mol (calculated from its hypothetical molecular formula, C27H27NO2).
Properties
IUPAC Name |
2,2-diphenyl-1-[4-(phenylmethoxymethyl)piperidin-1-yl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29NO2/c29-27(26(24-12-6-2-7-13-24)25-14-8-3-9-15-25)28-18-16-23(17-19-28)21-30-20-22-10-4-1-5-11-22/h1-15,23,26H,16-21H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUEOGMIUFSLJSE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COCC2=CC=CC=C2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2,2-diphenylethan-1-one is a compound of interest due to its potential therapeutic applications. This article synthesizes the available research on its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure
The compound can be represented by the following structural formula:
Pharmacological Properties
Research indicates that this compound exhibits a range of biological activities, including:
- Antidepressant Effects : Studies have shown that derivatives of piperidine compounds can exhibit antidepressant-like effects in animal models. The specific mechanism may involve modulation of neurotransmitter systems, particularly serotonin and norepinephrine pathways.
- Antinociceptive Activity : The compound has been evaluated for its pain-relieving properties. In vivo studies demonstrated significant antinociceptive effects in models of acute pain, suggesting potential for analgesic applications.
- Cytotoxicity Against Cancer Cells : Preliminary studies indicate that 1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2,2-diphenylethan-1-one may have cytotoxic effects against various cancer cell lines. This activity is hypothesized to be linked to the induction of apoptosis and inhibition of cell proliferation.
The biological activity of this compound can be attributed to several mechanisms:
- Receptor Interaction : It is believed that the compound interacts with multiple receptors in the central nervous system (CNS), including dopamine and serotonin receptors, which may underlie its antidepressant and anxiolytic effects.
- Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in neurotransmitter metabolism, enhancing the availability of neurotransmitters in synaptic clefts.
- Induction of Apoptosis : In cancer cells, the compound appears to trigger apoptotic pathways, possibly through the activation of caspases and modulation of Bcl-2 family proteins.
Table 1: Summary of Biological Activities
Clinical Relevance
While preclinical studies demonstrate promising biological activities, further clinical trials are necessary to evaluate the safety and efficacy of this compound in humans. The transition from laboratory findings to clinical applications often requires extensive testing to confirm therapeutic potential.
Scientific Research Applications
Pharmacological Studies
The compound has been investigated for its potential as a muscarinic receptor antagonist . Research indicates that it may influence neurotransmitter systems, particularly in the context of treating conditions such as overactive bladder and other urinary disorders .
Pain Management
Studies have highlighted the compound's analgesic properties. It is being explored as a potential alternative to traditional opioids, aiming to provide effective pain relief with a reduced risk of addiction and side effects associated with opioid use .
Neuropharmacology
Research has also focused on the compound's effects on central nervous system disorders. Its ability to modulate neurotransmitter activity positions it as a candidate for further exploration in treating conditions like anxiety and depression .
Case Studies
Several studies have documented the efficacy of 1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2,2-diphenylethan-1-one in various therapeutic contexts:
Comparison with Similar Compounds
Table 1: Key Properties of Target Compound and Analogues
*Hypothetical formula based on structural analysis.
Key Observations:
The 2,2-diphenyl ketone in the target and contributes to steric bulk and hydrophobicity, whereas and have simpler ketone substituents.
Molecular Weight :
- The target compound (~397 g/mol) is intermediate in size between the smaller fluorinated derivative (267 g/mol) and the highly substituted (446.58 g/mol), suggesting a balance between permeability and synthetic complexity .
Solubility: The aminomethyl derivative exhibits solubility in polar solvents like DMSO, whereas the target’s benzyloxy group likely reduces aqueous solubility, aligning with trends in lipophilic CNS-targeting molecules .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
